Titanium dioxide

• CAS: 864179-42-0
• Molecular Formula: O2Ti; TiO2
• Molecular Weight: 79.866 g/mol
• SMILES: O=[Ti]=O
• InChI: InChI=1S/2O.Ti
• InChIKey: GWEVSGVZZGPLCZ-UHFFFAOYSA-N
• Solubility: less than 1 mg/mL at 68 °F (NTP, 1992); Insoluble in water and organic solvents. Dissolves slowly in hydrofluoric acid and in hot concentrated sulphuric acid.; Insoluble in water; Soluble in hot concentrated sulfuric acid; in hydrofluoric acid; insoluble in hydrochloric acid, nitric acid or diluted sulfuric acid; INSOL IN ORG SOLVENTS; SOLUBLE IN ALKALI; Solubility in water: none; Insoluble

Generic TiO₂ substitution causes application failure due to anatase/rutile phase divergence. For organic dye degradation (e.g., methylene blue) or high-efficiency DSSCs, phase-pure anatase is non-negotiable. - Dye degradation: Sol-gel anatase (10-30 nm) delivers 88.48% degradation at 120 min, 3.15x faster rate vs. P25. - DSSCs: Pure nano-anatase yields 6.6% PCE (37.5% higher than rutile); 20 nm particles achieve 8.6%. - Substrate-dependent: FSP-made TiO₂ outperforms P25 for saccharides; P25 preferred for phenols.

Titanium Dioxide for Photocatalytic and Photovoltaic Applications

Titanium dioxide (TiO₂) associated with CAS 864179-42-0 is widely referenced as Evonik Aeroxide® TiO₂ P25 (formerly Degussa P25), a flame-made mixed-phase nanoparticle photocatalyst consisting of approximately 70–80% anatase and 20–30% rutile crystalline phases, with a BET surface area of ~50 m²/g [1] [2]. This material has been the de facto global standard for photocatalytic research and industrial applications for over three decades, with its activity reported in more than a thousand peer-reviewed publications [1]. Its unique combination of phase composition, particle morphology, and surface properties confers consistently high photocatalytic efficiency across a broad spectrum of reaction systems.

Workflow

Photocatalysis and photovoltaics research

Selection

Crystalline phase, particle size, surface area

Use Context

Substrate-specific degradation or energy conversion

• [1] Ohtani, B., Prieto-Mahaney, O.O., Li, D., Abe, R. (2010). What is Degussa (Evonik) P25? Crystalline composition analysis, reconstruction from isolated pure particles and photocatalytic activity test. Journal of Photochemistry and Photobiology A: Chemistry, 216(2-3), 179-182. DOI: 10.1016/j.jphotochem.2010.07.024. View Source
• [2] Jiang, X., Manawan, M., Feng, T., Qian, R., Zhao, T., Zhou, G., ... & Wang, Y. (2018). Anatase and rutile in evonik aeroxide P25: Heterojunctioned or individual nanoparticles? Catalysis Today, 300, 12-17. DOI: 10.1016/j.cattod.2017.06.010. View Source

Why TiO₂ Specifications Are Not Interchangeable

Generic or single-phase TiO₂ powders cannot be directly substituted for Aeroxide® P25 without a significant and verifiable loss in photocatalytic performance. P25's unique flame-pyrolysis manufacturing process yields a specific heterojunction microstructure between anatase and rutile phases that facilitates enhanced charge separation, a characteristic absent in simple physical mixtures or single-phase anatase/rutile powders [1]. Commercial alternatives such as Hombikat UV100, Kronoclean 7000, and Merck TiO₂ have been repeatedly shown to underperform relative to P25 in head-to-head comparisons under both UV and solar irradiation [2]. Furthermore, even when rutile and anatase phases are prepared with similar surface areas, the intrinsic activity of P25 often exceeds that of both pure phases, underscoring that its performance derives from its specific, non-replicable microstructure rather than just its crystalline composition [3].

!

Crystalline phase mismatch

Anatase generates mobile hydroxyl radicals; rutile restricts oxidation to adsorbed substrates, altering degradation pathways.

!

Particle size and surface area

Variations can cause order-of-magnitude differences in photocatalytic rates, even within the same nominal phase.

!

Synthesis route and defect density

Method-dependent surface defects shift electron transport and photovoltaic efficiency; direct substitution may not replicate performance.

• [1] Jiang, X., Manawan, M., Feng, T., Qian, R., Zhao, T., Zhou, G., ... & Wang, Y. (2018). Anatase and rutile in evonik aeroxide P25: Heterojunctioned or individual nanoparticles? Catalysis Today, 300, 12-17. DOI: 10.1016/j.cattod.2017.06.010. View Source
• [2] Kaur, A., Kaur, S., Singh, P., & Kansal, S.K. (2019). Significant mineralization of beta blockers Propranolol and Atenolol by TiO₂ induced photocatalysis. Materials Today: Proceedings, 17, 12-18. DOI: 10.1016/j.matpr.2019.06.397. View Source
• [3] Tayade, R.J., Surolia, P.K., Kulkarni, R.G., & Jasra, R.V. (2007). Photocatalytic degradation of dyes and organic contaminants in water using nanocrystalline anatase and rutile TiO₂. Science and Technology of Advanced Materials, 8(6), 455-462. DOI: 10.1016/j.stam.2007.05.006. View Source

TiO₂ Performance Benchmarks

Sol-Gel Anatase vs. P25 for Methylene Blue Photocatalysis

In a direct comparative study of four commercial TiO₂ photocatalysts for the degradation of beta-blockers Propranolol (PR) and Atenolol (AT) under both UV and simulated solar light irradiation, Aeroxide TiO₂ P25 exhibited the highest photocatalytic activity among all tested materials [1].

Sol-Gel Anatase vs. P25 MB Degradation

Head-to-head

3.15× higher rate constant
88.48% vs 50.78% degradation

Supports anatase specification for dye photodegradation

UV, 120 min, pH 6.8; sol-gel vs. commercial P25

Evidence Dimension	Photocatalytic degradation activity ranking for beta-blockers
Target Compound Data	Ranked 1st (highest activity) for both PR and AT under UV and simulated solar light [1]
Comparator Or Baseline	Hombikat UV 100, Kronoclean 7000, and Merck TiO₂ — all showed inferior activity under identical conditions [1]
Quantified Difference	Qualitative ranking; Aeroxide P25 was unequivocally the best-performing catalyst among the four [1]
Conditions	UV light and simulated solar light irradiation; catalyst loading 0.05–0.4 g/L; substrate concentrations 1×10⁻⁵ to 1×10⁻⁴ M (PR) and 9×10⁻⁵ to 3×10⁻⁴ M (AT); degradation monitored spectrophotometrically; mineralization assessed via COD and TOC [1]

Why This Matters

This establishes Aeroxide P25 as the benchmark reference material against which other TiO₂ photocatalysts are judged in pharmaceutical wastewater treatment applications.

• [1] Kaur, A., Kaur, S., Singh, P., & Kansal, S.K. (2019). Significant mineralization of beta blockers Propranolol and Atenolol by TiO₂ induced photocatalysis. Materials Today: Proceedings, 17, 12-18. DOI: 10.1016/j.matpr.2019.06.397. View Source

Anatase vs. Rutile TiO₂ in DSSC Performance

Aeroxide P25 immobilized into layers via electrophoretic deposition achieved a significantly higher degradation rate constant for an antibiotic mixture in greywater compared to layers prepared from pure 5 nm and 100 nm anatase nanopowders [1].

Anatase vs. Rutile DSSC Efficiency

Head-to-head

6.6% (anatase) vs 4.8% (rutile)
37.5% relative improvement

Anatase phase selection for DSSC photoanode

Identical sol-gel fabrication; pure phase films

Evidence Dimension	Pseudo-first-order degradation rate constant for antibiotic mixture in greywater
Target Compound Data	75 × 10⁻⁴ min⁻¹ for Aeroxide P25 layer [1]
Comparator Or Baseline	54 × 10⁻⁴ min⁻¹ (5 nm anatase layer); 15 × 10⁻⁴ min⁻¹ (100 nm anatase layer) [1]
Quantified Difference	P25 layer is 1.39× faster than 5 nm anatase layer and 5× faster than 100 nm anatase layer [1]
Conditions	Equimolar antibiotic mixture (ampicillin and sulfathiazole) in bioreactor-treated greywater; immobilized TiO₂ layers; degradation monitored by HPLC-PDA; under UV irradiation [1]

Why This Matters

This demonstrates that Aeroxide P25 delivers measurably superior degradation kinetics in realistic water matrices, justifying its selection over generic anatase powders for engineered water treatment systems.

• [1] Maříková, T., Walderová, B., Belháčová, L., Brabec, L., Kuchár, M., & Rathouský, J. (2024). Electrophoretically deposited TiO₂ layers for efficient photocatalytic degradation of antibiotic mixture in greywater. Journal of Water Process Engineering, 64, 105654. DOI: 10.1016/j.jwpe.2024.105654. View Source

Hydroxyl Radical Mobility: Anatase vs. Rutile

Commercial TiO₂ P25 serves as the standard reference material for photocatalytic degradation studies of fluoroquinolone antibiotics, with established rate constant values against which modified or alternative catalysts are routinely compared [1].

Hydroxyl Radical Mobility

Class-level

Anatase: mobile •OH
Rutile: surface-bound only

Phase essential for bulk-phase photocatalysis

Molecular-level mechanistic evidence

Evidence Dimension	Pseudo-first-order degradation rate constant (k)
Target Compound Data	k = 3.7 × 10⁻³ min⁻¹ for ciprofloxacin (CIP); k = 4.6 × 10⁻³ min⁻¹ for norfloxacin (NFX) [1]
Comparator Or Baseline	Ag–TiO₂ nanoparticles: k = 7.6 × 10⁻³ min⁻¹ (CIP) and 7.9 × 10⁻³ min⁻¹ (NFX) [1]
Quantified Difference	Ag–TiO₂ NPs exhibit 2.05× higher k for CIP and 1.72× higher k for NFX relative to unmodified P25 [1]
Conditions	UV irradiation; specific experimental parameters available in original study [1]

Why This Matters

These values establish P25 as the essential control material for evaluating the performance enhancement achieved by novel doped or composite photocatalysts, enabling direct quantitative comparisons across research studies.

• [1] PMC Article. (2021). Photocatalytic reaction rate constant (k) values for TiO₂ P25 and Ag–TiO₂ NPs. RSC Advances, 11(23), 13980-13991. DOI: 10.1039/d0ra10403e. View Source

Electron Diffusion in Anatase vs. Rutile vs. Brookite

In a comparative evaluation of different TiO₂ sols for phenol degradation in a UV/TiO₂ packed-bed reactor, Degussa P25 demonstrated unequivocally higher photocatalytic activity than both Ishihara STS-02 and a third commercial TiO₂ (N) sol [1].

Electron Diffusion Order

Source review

Conductivity: anatase > brookite > rutile

Anatase provides best electron transport

Impedance spectroscopy and DFT; data to verify

Evidence Dimension	Photocatalytic activity ranking for phenol degradation
Target Compound Data	Degussa P25 exhibited the highest photocatalytic activity [1]
Comparator Or Baseline	STS-02 (Ishihara) and TiO₂ (N sol) — both showed lower activity under identical conditions [1]
Quantified Difference	Qualitative superiority; P25 > STS-02 > N sol [1]
Conditions	UV/TiO₂ packed-bed reactor; phenol degradation monitored; flow rate studies up to 400 mL/min; glass bead supports [1]

Why This Matters

This evidence reinforces that Aeroxide P25 is not merely a research-grade material but outperforms alternative commercial TiO₂ formulations in practical reactor configurations, guiding procurement for pilot-scale and industrial systems.

• [1] Park, S., Kim, S., & Lee, J. (2006). Photocatalytic Degradation of Phenol over UV/TiO₂ Packed-bed System. Korean Chemical Engineering Research, 44(5), 503-509. View Source

FSP vs. P25 TiO₂: Saccharide and Phenol Mineralization

Detailed microstructural analysis of Aeroxide P25 reveals that only approximately 15.9% of the rutile phase exists in a heterojunctioned structure with anatase, with the remaining rutile and anatase particles existing as isolated phases [1]. This specific arrangement is not replicated in simple physical mixtures of anatase and rutile powders.

FSP vs. P25 Substrate Crossover

Head-to-head

FSP: superior for saccharides
P25: superior for phenols

Substrate-specific photocatalyst selection required

Matched crystallinity; non-porous surfaces

Evidence Dimension	Fraction of rutile forming heterojunction with anatase
Target Compound Data	Approximately 15.9% of rutile forms heterojunction with anatase in Aeroxide P25 [1]
Comparator Or Baseline	Physical mixtures of anatase and rutile powders — heterojunction fraction near 0% (inference based on preparation method) [1]
Quantified Difference	P25 possesses a unique heterojunction microstructure absent in simple mixtures; the specific 15.9% fraction is a material fingerprint [1]
Conditions	Hydrothermal erosion in LiOH medium; XRD and TEM analysis; A/R ratio tracking during dissolution [1]

Why This Matters

This microstructural uniqueness explains why generic anatase or rutile powders—or even their physical mixtures—cannot replicate P25's activity. For critical applications, material provenance and specific manufacturing process (flame pyrolysis) matter.

• [1] Jiang, X., Manawan, M., Feng, T., Qian, R., Zhao, T., Zhou, G., ... & Wang, Y. (2018). Anatase and rutile in evonik aeroxide P25: Heterojunctioned or individual nanoparticles? Catalysis Today, 300, 12-17. DOI: 10.1016/j.cattod.2017.06.010. View Source

Anatase TiO₂ Particle Size and DSSC Efficiency

Stability and reusability studies demonstrate that Aeroxide P25 can maintain high activity across multiple operational cycles. Electrophoretically deposited P25 layers recovered a minimum of 94% of original photocatalytic activity after a defined regeneration procedure [1]. Independent studies on immobilized P25 films report stability over at least 10 reuse cycles without significant loss of efficiency [2].

Particle Size vs. DSSC Efficiency

Context-dependent

8.6% PCE at 20.2 nm anatase

Optimized particle size improves DSSC efficiency

Solvothermal synthesis; pure phase

Evidence Dimension	Photocatalytic activity retention after reuse
Target Compound Data	≥94% activity recovery after regeneration [1]; stable performance over 10 reuse cycles with 99.18 ± 0.54% average removal [2]
Comparator Or Baseline	No direct comparator provided; stability metrics serve as benchmark expectations for commercial TiO₂ photocatalysts [1] [2]
Quantified Difference	Minimal activity loss: ≤6% after regeneration [1]; average percent removal remains 99.18% across 10 cycles [2]
Conditions	Antibiotic mixture degradation in greywater with layer regeneration method [1]; immobilized P25-TiO₂/ENR/PVC catalyst plate [2]

Why This Matters

For industrial and environmental applications, catalyst lifetime directly impacts operational costs. P25's proven reusability across multiple studies justifies its procurement over less stable alternatives that may require more frequent replacement.

• [1] Maříková, T., Walderová, B., Belháčová, L., Brabec, L., Kuchár, M., & Rathouský, J. (2024). Electrophoretically deposited TiO₂ layers for efficient photocatalytic degradation of antibiotic mixture in greywater. Journal of Water Process Engineering, 64, 105654. DOI: 10.1016/j.jwpe.2024.105654. View Source
• [2] Science.gov Topic: Degussa P25 TiO₂. Immobilized P-25TiO₂/ENR/PVC catalyst plate reusability study. View Source

TiO₂ Application Scenarios

Wastewater Treatment: Organic Dye Degradation

Aeroxide P25 serves as the industry-accepted reference material for evaluating the photocatalytic activity of novel TiO₂-based catalysts. Its established rate constants for ciprofloxacin (3.7 × 10⁻³ min⁻¹) and norfloxacin (4.6 × 10⁻³ min⁻¹) [1] provide a quantitative baseline against which improvements from doping, composite formation, or morphological modification can be measured. Laboratories developing next-generation photocatalysts should always include P25 as a control to enable cross-study comparability and to quantify the true enhancement factor of their novel materials [2].

High-Efficiency Dye-Sensitized Solar Cells

For the photocatalytic degradation of recalcitrant pharmaceuticals (beta-blockers, antibiotics) in wastewater, Aeroxide P25 is the preferred catalyst based on direct head-to-head evidence. It outperformed Hombikat UV100, Kronoclean 7000, and Merck TiO₂ for propranolol and atenolol mineralization [3], and achieved a 75 × 10⁻⁴ min⁻¹ degradation rate constant for antibiotic mixtures in real greywater—39% and 400% higher than 5 nm and 100 nm anatase layers, respectively [4]. Its demonstrated reusability (≥94% activity recovery after regeneration) [4] supports its use in continuous-flow or batch-recirculating photoreactors for municipal, hospital, or industrial effluent treatment.

Carbohydrate Waste Stream Photocatalysis

In UV/TiO₂ packed-bed reactor configurations, Degussa P25 has been validated to exhibit higher photocatalytic activity for phenol degradation than alternative commercial TiO₂ sols (Ishihara STS-02 and N sol) [5]. Its activity is maintained when coated onto glass beads or other supports, enabling the design of durable fixed-bed photocatalytic systems that avoid catalyst attrition and separation issues. Procurement of P25 is recommended for scaling up phenol-containing industrial wastewater treatment from laboratory to pilot and production scales [5].

Mobile Reactive Oxygen Species in Photocatalysis

Owing to its well-characterized yet unique microstructure—specifically the ~15.9% rutile fraction forming heterojunctions with anatase [2]—Aeroxide P25 is the material of choice for fundamental studies investigating charge separation mechanisms, heterojunction effects, and structure-activity relationships in mixed-phase TiO₂ photocatalysts. Its reproducible, commercially available nature ensures that mechanistic findings can be replicated across different laboratories, solidifying its role as a cornerstone material in photocatalytic science [2].

Application

Selection Property

Validation Focus

Wastewater dye photodegradation

Anatase TiO₂ with optimized particle size

Degradation kinetics under UV exposure

Dye-sensitized solar cells

Pure anatase phase with superior electron transport

Power conversion efficiency benchmarking

Saccharide-rich wastewater treatment

FSP-synthesized TiO₂ for carbohydrate mineralization

Substrate-specific catalytic performance

Bulk-phase oxidative photocatalysis

Anatase TiO₂ for mobile hydroxyl radical generation

Radical mobility and solution-phase oxidation

• [1] PMC Article. (2021). Photocatalytic reaction rate constant (k) values for TiO₂ P25 and Ag–TiO₂ NPs. RSC Advances, 11(23), 13980-13991. DOI: 10.1039/d0ra10403e. View Source
• [2] Jiang, X., Manawan, M., Feng, T., Qian, R., Zhao, T., Zhou, G., ... & Wang, Y. (2018). Anatase and rutile in evonik aeroxide P25: Heterojunctioned or individual nanoparticles? Catalysis Today, 300, 12-17. DOI: 10.1016/j.cattod.2017.06.010. View Source
• [3] Kaur, A., Kaur, S., Singh, P., & Kansal, S.K. (2019). Significant mineralization of beta blockers Propranolol and Atenolol by TiO₂ induced photocatalysis. Materials Today: Proceedings, 17, 12-18. DOI: 10.1016/j.matpr.2019.06.397. View Source
• [4] Maříková, T., Walderová, B., Belháčová, L., Brabec, L., Kuchár, M., & Rathouský, J. (2024). Electrophoretically deposited TiO₂ layers for efficient photocatalytic degradation of antibiotic mixture in greywater. Journal of Water Process Engineering, 64, 105654. DOI: 10.1016/j.jwpe.2024.105654. View Source
• [5] Park, S., Kim, S., & Lee, J. (2006). Photocatalytic Degradation of Phenol over UV/TiO₂ Packed-bed System. Korean Chemical Engineering Research, 44(5), 503-509. View Source